Cas no 1252296-49-3 (Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate)

Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate is a specialized organic compound featuring a unique molecular structure combining a cyclohexyl cyanide moiety with a carbamoyl-methyl and isobutyl-substituted propanoate ester. Its key advantages include its versatility as an intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active molecules. The presence of both carbamoyl and ester functional groups allows for selective reactivity, facilitating further derivatization. The compound's structural rigidity, imparted by the cyclohexyl ring, may enhance stability in synthetic applications. Its well-defined reactivity profile makes it suitable for controlled modifications in medicinal chemistry and materials science research. The compound's purity and consistent performance are critical for reproducible results in complex synthetic pathways.

Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate structure

1252296-49-3 structure

Product Name:Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate

CAS No:1252296-49-3

MF:C₁₇H₂₉N₃O₃

MW:323.430464506149

CID:6239422

PubChem ID:49276212

Update Time:2025-06-09

Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

- AKOS034730729
- 1252296-49-3
- methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate
- Z956913564
- EN300-26683400
- Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate
- Inchi： 1S/C17H29N3O3/c1-14(2)11-20(10-7-16(22)23-3)12-15(21)19-17(13-18)8-5-4-6-9-17/h14H,4-12H2,1-3H3,(H,19,21)
- InChI Key： IPCLLJFXJKQWSR-UHFFFAOYSA-N
- SMILES： O=C(CN(CCC(=O)OC)CC(C)C)NC1(C#N)CCCCC1

Computed Properties

Exact Mass: 323.22089180g/mol
Monoisotopic Mass: 323.22089180g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 9
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 82.4Å²

Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26683400-0.05g	methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate	1252296-49-3	95.0%	0.05g	$212.0	2025-03-20

Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate Related Literature

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Additional information on Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate

Comprehensive Overview of Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate (CAS No. 1252296-49-3)

In the realm of specialty chemicals, Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate (CAS No. 1252296-49-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its cyano and carbamoyl functional groups, is often explored in pharmaceutical research and organic synthesis. Its ester and amino moieties make it a valuable intermediate for designing bioactive molecules, aligning with the growing demand for drug discovery and precision medicine.

The synthetic versatility of Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate is underscored by its role in constructing heterocyclic compounds, a hot topic in medicinal chemistry. Researchers frequently investigate its potential in modulating enzyme inhibition or receptor binding, addressing trending queries like "how to optimize small molecule inhibitors" or "novel scaffolds for CNS drugs." Its CAS No. 1252296-49-3 is often searched alongside terms such as "structure-activity relationship (SAR)" and "prodrug design," reflecting its relevance in cutting-edge science.

From an industrial perspective, this compound’s solubility and stability profile make it suitable for formulation development, a critical aspect of pharmaceutical manufacturing. Discussions around "green chemistry" and "sustainable synthesis" often highlight derivatives like Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate, as chemists seek eco-friendly routes to reduce waste. Its isobutyl side chain further enhances lipophilicity, a property leveraged in drug delivery systems—a trending subtopic in nanomedicine forums.

Analytical challenges associated with CAS No. 1252296-49-3, such as chromatographic separation or mass spectrometry characterization, are frequently debated in scientific communities. Users searching for "HPLC methods for nitrile-containing compounds" or "NMR shifts of cyclohexyl derivatives" will find this compound’s data invaluable. Moreover, its carbamate linkage attracts interest in protease inhibitor studies, linking it to popular research on antiviral therapies and cancer targets.

In conclusion, Methyl 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate exemplifies innovation at the intersection of organic chemistry and biopharmaceuticals. Its CAS No. 1252296-49-3 serves as a gateway to advanced studies, resonating with global trends like personalized therapeutics and AI-driven molecular design. As the scientific community prioritizes high-throughput screening and computational modeling, this compound’s utility is poised to expand, solidifying its place in modern research pipelines.